Cas no 1256355-03-9 (4-Chloro-2-propoxyphenylboronic acid)

• Product Name: 4-Chloro-2-propoxyphenylboronic acid
• CAS No: 1256355-03-9
• MF: C₉H₁₂BClO₃
• MW: 214.453782081604
• MDL: MFCD17015769
• CID: 828148
• PubChem ID: 53216476
• Update Time: 2025-05-26

4-Chloro-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-propoxyphenyl)boronic acid
• 4-CHLORO-2-PROPOXYPHENYLBORONIC ACID
• DB-358013
• DTXSID90681706
• BS-19798
• F75876
• Boronic acid, B-(4-chloro-2-propoxyphenyl)-
• AKOS015850143
• (4-Chloro-2-propoxyphenyl)boronicacid
• 1256355-03-9
• CS-0175971
• MFCD17015769
• 4-Chloro-2-propoxyphenylboronic acid

• MDL： MFCD17015769
• Inchi： 1S/C9H12BClO3/c1-2-5-14-9-6-7(11)3-4-8(9)10(12)13/h3-4,6,12-13H,2,5H2,1H3
• InChI Key： UATQYHKYIPALSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C=1)OCCC

Computed Properties

• Exact Mass: 214.05700
• Monoisotopic Mass: 214.0568021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.80860

4-Chloro-2-propoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Chloro-2-propoxyphenylboronic acid

4-Chloro-2-propoxyphenylboronic Acid (CAS No. 1256355-03-9)

4-Chloro-2-propoxyphenylboronic acid, with the CAS number 1256355-03-9, is a versatile and valuable compound in the field of organic synthesis and materials science. This compound has garnered significant attention due to its unique chemical properties and wide-ranging applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 4-chloro-2-propoxyphenylboronic acid consists of a phenyl ring substituted with a chlorine atom at the para position and a propoxy group at the ortho position, with a boronic acid functional group attached to the benzene ring. This arrangement imparts the compound with unique electronic and steric properties, making it highly suitable for various chemical reactions. The presence of the boronic acid group allows for efficient Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryls and heterobiaryls—a key step in drug discovery and materials synthesis.

Recent studies have highlighted the importance of 4-chloro-2-propoxyphenylboronic acid in the development of advanced materials. For instance, researchers have utilized this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability, high surface area, and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of this compound to participate in cross-coupling reactions has further expanded its utility in designing functional materials with tailored properties.

In addition to its role in materials science, 4-chloro-2-propoxyphenylboronic acid has also found applications in medicinal chemistry. The chlorine substituent on the phenyl ring contributes to the compound's pharmacokinetic properties, while the boronic acid group facilitates its incorporation into complex molecular architectures. Recent research has demonstrated its potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

The synthesis of 4-chloro-2-propoxyphenylboronic acid typically involves a multi-step process that combines nucleophilic aromatic substitution and boronate esterification techniques. The first step involves the preparation of a chlorinated aromatic compound, which is then subjected to nucleophilic substitution with a propoxy group. Subsequent treatment with a boronating agent introduces the boronic acid functionality, yielding the final product. This synthetic pathway has been optimized in recent studies to enhance yield and purity while minimizing side reactions.

The demand for compounds like 4-chloro-2-propoxyphenylboronic acid continues to grow due to their versatility and adaptability across diverse chemical platforms. As researchers uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in advancing both academic research and industrial applications.